![molecular formula C16H13N3O4 B4403290 N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B4403290.png)
N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives, including compounds similar to N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, often involves condensation reactions, cyclization steps, and the introduction of specific functional groups to achieve the desired molecular architecture. The methodologies can vary, but common strategies include the use of reagents and catalysts that promote efficient ring closure and the incorporation of substituents that influence the compound's biological activity (Tapia et al., 1999).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives plays a crucial role in their chemical behavior and interaction with biological targets. The presence of the benzimidazole and benzodioxine moieties contributes to the compound's ability to bind to receptors or enzymes, influencing its pharmacological profile. Advanced techniques such as NMR and X-ray crystallography are employed to elucidate the precise configuration and conformations of these compounds (Soselia et al., 2020).
Chemical Reactions and Properties
Benzimidazole derivatives, including this compound, undergo a variety of chemical reactions that are essential for their biological activity. These reactions may include interactions with cellular targets, leading to desired therapeutic effects. The chemical properties of these compounds, such as their reactivity, stability, and solubility, are critical for their effectiveness as drugs (Ghandi et al., 2010).
Physical Properties Analysis
The physical properties of benzimidazole derivatives, including solubility, melting point, and crystalline structure, affect their pharmacokinetics and pharmacodynamics. These properties are determined through experimental analysis and are crucial for understanding how these compounds behave in biological systems and their suitability for drug formulation (Devarasetty et al., 2019).
Chemical Properties Analysis
The chemical properties of benzimidazole derivatives, such as acidity/basicity, reactivity towards nucleophiles or electrophiles, and stability under physiological conditions, are foundational for their biological activity. Investigations into these properties help in optimizing the compounds for better therapeutic efficacy and reduced toxicity (Kolisnyk et al., 2015).
properties
IUPAC Name |
N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O4/c20-15(9-1-4-13-14(7-9)23-6-5-22-13)17-10-2-3-11-12(8-10)19-16(21)18-11/h1-4,7-8H,5-6H2,(H,17,20)(H2,18,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZXVRULNAPDMBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC4=C(C=C3)NC(=O)N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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